Cas no 151699-17-1 (1-Propanone,2-methyl-1-(2-thioxo-3-thiazolidinyl)-)
151699-17-1 structure
Product Name:1-Propanone,2-methyl-1-(2-thioxo-3-thiazolidinyl)-
CAS No:151699-17-1
MF:C7H11NOS2
MW:189.298339128494
CID:99461
PubChem ID:12666424
Update Time:2025-04-18
1-Propanone,2-methyl-1-(2-thioxo-3-thiazolidinyl)- Chemical and Physical Properties
Names and Identifiers
-
- 1-Propanone,2-methyl-1-(2-thioxo-3-thiazolidinyl)-
- 1-Propanone, 2-methyl-1-(2-thioxo-3-thiazolidinyl)-
- 151699-17-1
- 2-methyl-1-(2-sulfanylidene-1,3-thiazolidin-3-yl)propan-1-one
- SCHEMBL10047915
-
- Inchi: 1S/C7H11NOS2/c1-5(2)6(9)8-3-4-11-7(8)10/h5H,3-4H2,1-2H3
- InChI Key: VJOPDUBPKAZBCM-UHFFFAOYSA-N
- SMILES: S1C(N(C(C(C)C)=O)CC1)=S
Computed Properties
- Exact Mass: 189.02833
- Monoisotopic Mass: 189.02820632g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 11
- Rotatable Bond Count: 1
- Complexity: 191
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.9
- Topological Polar Surface Area: 77.7Ų
Experimental Properties
- PSA: 20.31
1-Propanone,2-methyl-1-(2-thioxo-3-thiazolidinyl)- Related Literature
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Max Attwood,Hiroki Akutsu,Lee Martin,Toby J. Blundell,Pierre Le Maguere,Scott S. Turner Dalton Trans., 2021,50, 11843-11851
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Peiyuan Zeng,Xiaoxiao Wang,Ming Ye,Qiuyang Ma,Jianwen Li,Wanwan Wang,Baoyou Geng,Zhen Fang RSC Adv., 2016,6, 23074-23084
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Alena Koukalová,Šárka Pokorná,Aimee L. Boyle,Nestor Lopez Mora,Alexander Kros,Martin Hof,Radek Šachl Nanoscale, 2018,10, 19064-19073
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Long Deng,Qian Zou,Biao Liu,Wenhui Ye,Chengfei Zhuo,Li Chen,Ze-Yuan Deng,Ya-Wei Fan,Jing Li Food Funct., 2018,9, 4234-4245
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A. M. Al-Sabagh,F. Z. Yehia,David R. K. Harding,Gh. Eshaq,A. E. ElMetwally Green Chem., 2016,18, 3997-4003
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